Cas no 49559-83-3 (5-Methoxy-1,3-benzoxazole-2-thiol)
49559-83-3 structure
Product Name:5-Methoxy-1,3-benzoxazole-2-thiol
CAS No:49559-83-3
MF:C8H7NO2S
MW:181.211680650711
MDL:MFCD19687065
CID:1005029
PubChem ID:329762172
Update Time:2025-09-22
5-Methoxy-1,3-benzoxazole-2-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxybenzo[d]oxazole-2(3H)-thione
- 2-Mercapto-5-methoxybenzo[d]oxazole, 5-Methoxy-2(3H)-benzoxazolethione
- 5-Methoxybenzoxazole-2-thiol
- 5-Methoxy-1,3-benzoxazole-2-thiol
- 5-methoxy-2(3H)-Benzoxazolethione
- 5-methoxy-3H-1,3-benzoxazole-2-thione
- 5-methoxy-3H-benzooxazole-2-thione
- CHEMBL4861954
- MFCD03030041
- AKOS000321359
- 5-Methoxy-benzooxazole-2-thiol
- 5-Methoxybenzoxazole-2(3H)-thione
- AS-9428
- A923682
- 2-Mercapto-5-methoxybenzoxazole
- CS-0150266
- AMY42538
- DA-19466
- STK092632
- 5-Methoxybenzoxazole-2-thiol, 97%
- NSC-77359
- MFCD19687065
- 49559-83-3
- NSC 77359
- F30136
- DTXSID10197834
- AKOS016009603
- 5-METHOXYBENZO[D]OXAZOLE-2-THIOL
- NSC77359
- SCHEMBL1656100
- 2mercapto-5-methoxybenzoxazole
- 3VP1P6DX2V
- QGTUVLRFJOUWBN-UHFFFAOYSA-N
- 5-Methoxy-1,3-benzoxazole-2(3H)-thione
- SY083677
- UNII-3VP1P6DX2V
- 2(3H)-Benzoxazolethione, 5-methoxy-
- ALBB-004126
- DTXCID70120325
-
- MDL： MFCD19687065
- Inchi： 1S/C8H7NO2S/c1-10-5-2-3-7-6(4-5)9-8(12)11-7/h2-4H,1H3,(H,9,12)
- InChI Key： QGTUVLRFJOUWBN-UHFFFAOYSA-N
- SMILES： S=C1NC2C=C(C=CC=2O1)OC
Computed Properties
- Exact Mass: 181.01974964g/mol
- Monoisotopic Mass: 181.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- Melting Point: 218-223 °C
- Boiling Point: 288.2℃ at 760mmHg
- Sensitiveness: Moisture & Light Sensitive
5-Methoxy-1,3-benzoxazole-2-thiol Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H315-H318-H335
- Warning Statement： P261-P280-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-37/38-41
- Safety Instruction： 26-36/37/39
-
Hazardous Material Identification：
- Storage Condition：2-8°C
5-Methoxy-1,3-benzoxazole-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A274587-250mg |
5-Methoxybenzo[d]oxazole-2(3H)-thione |
49559-83-3 | 95% | 250mg |
$45.0 | 2024-04-15 | |
| Ambeed | A274587-1g |
5-Methoxybenzo[d]oxazole-2(3H)-thione |
49559-83-3 | 95% | 1g |
$82.0 | 2024-04-15 | |
| Ambeed | A274587-5g |
5-Methoxybenzo[d]oxazole-2(3H)-thione |
49559-83-3 | 95% | 5g |
$323.0 | 2024-04-15 | |
| Ambeed | A274587-10g |
5-Methoxybenzo[d]oxazole-2(3H)-thione |
49559-83-3 | 95% | 10g |
$644.0 | 2024-04-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KG711-200mg |
5-Methoxy-1,3-benzoxazole-2-thiol |
49559-83-3 | 95+% | 200mg |
177.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KG711-1g |
5-Methoxy-1,3-benzoxazole-2-thiol |
49559-83-3 | 95+% | 1g |
594.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KG711-50mg |
5-Methoxy-1,3-benzoxazole-2-thiol |
49559-83-3 | 95+% | 50mg |
85.0CNY | 2021-07-14 | |
| TRC | M265763-10mg |
5-Methoxy-1,3-benzoxazole-2-thiol |
49559-83-3 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M265763-50mg |
5-Methoxy-1,3-benzoxazole-2-thiol |
49559-83-3 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | M265763-100mg |
5-Methoxy-1,3-benzoxazole-2-thiol |
49559-83-3 | 100mg |
$ 80.00 | 2022-06-02 |
5-Methoxy-1,3-benzoxazole-2-thiol Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
49559-83-3 (5-Methoxy-1,3-benzoxazole-2-thiol) Related Products
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- 88882-31-9(2(3H)-Benzoxazolethione, 4-methoxy-3-methyl-)
- 61370-56-7(2(3H)-Benzoxazolethione, thallium(1+) salt (1:1))
- 23417-29-0(6-Methyl-3H-benzooxazole-2-thione)
- 13673-63-7(3-Methyl-1,3-benzoxazole-2(3H)-thione)
- 118090-08-7(2-Benzoxazolethiol)
- 2382-96-9(1,3-benzoxazole-2-thiol)
- 4694-92-2(6-Amino-benzooxazole-2-thiol)
- 88882-32-0(2(3H)-Benzoxazolethione, 6-methoxy-3-methyl-)
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